Cas no 1082128-62-8 (N-(5-Amino-2-chlorophenyl)-3-methylbutanamide)

• Product Name: N-(5-Amino-2-chlorophenyl)-3-methylbutanamide
• CAS No: 1082128-62-8
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 4679360
• Update Time: 2025-05-20

N-(5-Amino-2-chlorophenyl)-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-AMINO-2-CHLOROPHENYL)-3-METHYLBUTANAMIDE
• N-(5-Amino-2-chlorophenyl)-3-methylbutanamide

• Inchi： 1S/C11H15ClN2O/c1-7(2)5-11(15)14-10-6-8(13)3-4-9(10)12/h3-4,6-7H,5,13H2,1-2H3,(H,14,15)
• InChI Key： DWGFCBUKVVCQHT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1NC(CC(C)C)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(5-Amino-2-chlorophenyl)-3-methylbutanamide

Introduction to N-(5-Amino-2-chlorophenyl)-3-methylbutanamide (CAS No. 1082128-62-8)

N-(5-Amino-2-chlorophenyl)-3-methylbutanamide (CAS No. 1082128-62-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring both amino and chloro substituents on a phenyl ring, combined with a butanamide side chain, makes it a versatile building block for designing novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of medicinal chemistry. Researchers have been exploring its utility in the development of drugs targeting neurological disorders, inflammation, and infectious diseases. The presence of the amino group on the phenyl ring enhances its reactivity, allowing for further functionalization and derivatization to create more complex molecules with tailored biological activities.

In recent years, advancements in computational chemistry and high-throughput screening have accelerated the discovery of new drug candidates. N-(5-Amino-2-chlorophenyl)-3-methylbutanamide has been incorporated into virtual screening campaigns to identify potential inhibitors of key enzymes involved in disease pathways. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation.

The butanamide moiety in the structure contributes to the compound's solubility and metabolic stability, making it an attractive candidate for further development into pharmacologically active agents. Additionally, the chloro substituent on the phenyl ring can be modified through various chemical reactions, such as nucleophilic aromatic substitution or cross-coupling reactions, to introduce additional functional groups and enhance binding affinity to biological targets.

One of the most intriguing aspects of N-(5-Amino-2-chlorophenyl)-3-methylbutanamide is its potential role in modulating neurotransmitter systems. The amino group's ability to interact with amino acid receptors has led researchers to investigate its effects on serotonin and dopamine pathways. Early experimental data indicate that certain derivatives of this compound may exhibit anxiolytic and antidepressant-like properties, although further studies are required to fully elucidate their mechanism of action.

The pharmaceutical industry has shown particular interest in this compound due to its structural similarity to known therapeutic agents. By leveraging its unique chemical features, scientists aim to develop next-generation drugs with improved efficacy and reduced side effects. The versatility of N-(5-Amino-2-chlorophenyl)-3-methylbutanamide as a scaffold for drug design underscores its importance in modern medicinal chemistry.

In conclusion, N-(5-Amino-2-chlorophenyl)-3-methylbutanamide represents a promising candidate for further exploration in pharmaceutical research. Its structural features and reactivity make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the discovery and development of next-generation medicines.